Cas no 2171579-77-2 (3-(3-cyanopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(3-cyanopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171579-77-2
• MF: C₂₃H₂₃N₃O₅
• MW: 421.445825815201
• CID: 6262984
• PubChem ID: 165503099
• Update Time: 2025-08-03

3-(3-cyanopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyanopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(3-cyanopropyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1486330
• 2171579-77-2

• Inchi： 1S/C23H23N3O5/c24-11-5-6-12-25-22(29)20(13-21(27)28)26-23(30)31-14-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,19-20H,5-6,12-14H2,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： WFIYRWRDIJEUQQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCC#N)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 421.16377084g/mol
• Monoisotopic Mass: 421.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 129Ų

Additional information on 3-(3-cyanopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Research Brief on 3-(3-cyanopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171579-77-2)

The compound 3-(3-cyanopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171579-77-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery and peptide synthesis. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful in solid-phase peptide synthesis (SPPS), a widely employed technique in the production of peptide drugs. Researchers have demonstrated that the compound's stability and reactivity under SPPS conditions make it a valuable tool for the construction of complex peptide architectures.

In addition to its utility in peptide synthesis, preliminary investigations into the biological activity of 3-(3-cyanopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid have revealed intriguing potential. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit moderate inhibitory activity against certain proteases implicated in inflammatory diseases. The cyanopropyl moiety appears to contribute to this activity by interacting with the active site of the target enzymes.

The synthetic accessibility of this compound has also been a focus of recent research. A novel, high-yield synthesis route was developed in 2024, as described in Organic Process Research & Development. This improved method reduces the number of purification steps and increases overall yield, making the compound more accessible for research and potential industrial applications. The scalability of this synthesis method is particularly noteworthy for future commercialization efforts.

Structural characterization studies using NMR spectroscopy and X-ray crystallography have provided detailed insights into the molecular conformation of 3-(3-cyanopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid. These studies, published in Acta Crystallographica Section E, reveal interesting intermolecular interactions that may explain its stability and reactivity patterns. Such structural information is invaluable for rational drug design applications.

Looking forward, researchers are exploring the potential of this compound as a building block for novel drug conjugates and targeted therapeutics. Its dual functionality (carbamoyl and Fmoc-protected amino groups) offers multiple points for chemical modification, making it a versatile scaffold in medicinal chemistry. Current investigations are focusing on developing derivatives with enhanced biological activity and improved pharmacokinetic properties.

In conclusion, 3-(3-cyanopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171579-77-2) represents a promising compound with diverse applications in chemical biology and drug discovery. Continued research into its synthetic optimization, biological activity, and therapeutic potential is expected to yield significant advancements in the coming years. The compound's unique structural features and demonstrated utility position it as an important tool for researchers in the field of peptide-based therapeutics.